2-Chloro-4,5-dimethoxybenzonitrile
Description
2-Chloro-4,5-dimethoxybenzonitrile is an organic compound with the molecular formula C9H8ClNO2 and a molecular weight of 197.62 . It is commonly used in laboratory settings .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring with two methoxy groups (-OCH3), a chlorine atom, and a nitrile group (-CN) attached .Physical And Chemical Properties Analysis
This compound has a predicted density of 1.26±0.1 g/cm3 and a predicted boiling point of 309.2±42.0 °C .Scientific Research Applications
Chemical Transformations and Synthesis
2-Chloro-4,5-dimethoxybenzonitrile has been explored in various chemical transformations. For instance, Michaelidou and Koutentis (2009) demonstrated its use in the preparation of 3-aminoindole-2-carbonitriles, highlighting its role in synthesizing complex organic compounds. The study found that while some derivatives of this compound react with triphenylphosphine to yield indoles, others lead to different products, underscoring the compound's versatility in chemical synthesis (Michaelidou & Koutentis, 2009).
Pharmaceutical Synthesis
In the pharmaceutical domain, this compound is an important intermediate. For instance, Jia-rong (2011) reported its use in synthesizing alfuzosin hydrochloride, a medication used for certain medical conditions. The study provided an improved synthesis method with this compound as a starting material, showcasing its significance in pharmaceutical manufacturing (Jia-rong, 2011).
Chemical Analysis and Characterization
From a characterization perspective, Arjunan et al. (2013) conducted a detailed analysis of a similar compound, 3,4-dimethoxybenzonitrile. They employed various spectroscopic and quantum chemical methods to understand the molecule's structure and properties. This research demonstrates how derivatives of this compound can be crucial in understanding molecular behavior and interactions (Arjunan, Devi, Remya, & Mohan, 2013).
Organic Chemistry and Catalysis
In organic chemistry and catalysis, derivatives of this compound have been used in studies to understand and enhance catalytic processes. For example, Teunissen and Field (1998) explored the role of 2-Chloro-1,4-dimethoxybenzene, a closely related compound, as a catalytic cofactor in oxidation reactions. This research provides insights into the utility of chloroaromatic compounds in enhancing catalytic efficiency (Teunissen & Field, 1998).
properties
IUPAC Name |
2-chloro-4,5-dimethoxybenzonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8ClNO2/c1-12-8-3-6(5-11)7(10)4-9(8)13-2/h3-4H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHXBGZCEEJYNGE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C(=C1)C#N)Cl)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.62 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-{2-[1-(2,5-dimethylbenzyl)-1H-benzimidazol-2-yl]ethyl}-4-hydroxypentanamide](/img/structure/B2627734.png)
![9-(2,4-dimethylphenyl)-3-(2-fluorobenzyl)-1-methyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione](/img/structure/B2627735.png)
![3-fluoro-N-[3-(4-phenylpiperazin-1-yl)propyl]benzene-1-sulfonamide](/img/structure/B2627744.png)
![3-(2-methoxyethyl)-5-methyl-2-((2-oxo-2-(piperidin-1-yl)ethyl)thio)-7-phenyl-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one](/img/structure/B2627745.png)
![2-(1,3-dioxoisoindolin-2-yl)-N-(2-(p-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acetamide](/img/structure/B2627746.png)
![1-[4-[(6-Methylpyridazin-3-yl)oxymethyl]piperidin-1-yl]sulfonylazepane](/img/structure/B2627748.png)
